7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one

• IUPAC Name: 7,7-dimethyl-2-(3-phenylpropyl)-1,5,6,8-tetrahydroimidazo[4,5-c]azepin-4-one
• InChI: InChI=1S/C18H23N3O/c1-18(2)11-14-16(17(22)19-12-18)21-15(20-14)10-6-9-13-7-4-3-5-8-13/h3-5,7-8H,6,9-12H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: YECTZZFEVCEEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)NC1)N=C(N2)CCCC3=CC=CC=C3)C
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one is a chemical compound that has attracted significant scientific interest due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one is not fully understood. However, studies have shown that it modulates dopamine and serotonin receptors in the brain, which are involved in the regulation of mood, behavior, and cognition. It has also been shown to inhibit acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine, which is important for learning and memory.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. In animal studies, it has been shown to improve cognitive function and memory retention. It has also been shown to have antipsychotic effects in animal models of schizophrenia.

Advantages and Limitations for Lab Experiments

One advantage of using 7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one in lab experiments is its high thermal stability, which makes it suitable for use in high-temperature processes. Additionally, its ability to modulate dopamine and serotonin receptors makes it a valuable tool for studying the neurobiology of psychiatric disorders.
One limitation of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are several future directions for research on 7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one. One area of interest is the development of new derivatives of the compound with improved solubility and bioavailability. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of psychiatric and neurodegenerative disorders.
In the field of organic electronics, future research could focus on optimizing the use of this compound as a hole-transporting material in OLEDs. This could involve modifying the synthetic method to produce derivatives with improved electron-transporting properties or investigating new applications for the compound in other types of electronic devices.
Conclusion
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry and organic electronics. Its high thermal stability and ability to modulate dopamine and serotonin receptors make it a valuable tool for studying the neurobiology of psychiatric disorders. Further research is needed to fully understand the mechanism of action of the compound and its potential applications in the treatment of psychiatric and neurodegenerative disorders.

Scientific Research Applications

7,7-dimethyl-2-(3-phenylpropyl)-5,6,7,8-tetrahydroimidazo[4,5-c]azepin-4(1H)-one has been studied extensively for its potential applications in various fields. In medicinal chemistry, this compound has been investigated for its potential as an antipsychotic drug due to its ability to modulate dopamine and serotonin receptors in the brain. Additionally, it has been studied as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
In the field of organic electronics, this compound has been investigated for its potential as a hole-transporting material in organic light-emitting diodes (OLEDs). Its high thermal stability and good electron-transporting properties make it a promising candidate for use in OLEDs.